2,6-Bis-[1-(4-tert-butylphenylimino)-ethyl]pyridine

• IUPAC Name: N-(4-tert-butylphenyl)-1-[6-[N-(4-tert-butylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine
• InChI: InChI=1S/C29H35N3/c1-20(30-24-16-12-22(13-17-24)28(3,4)5)26-10-9-11-27(32-26)21(2)31-25-18-14-23(15-19-25)29(6,7)8/h9-19H,1-8H3
• InChI Key: HHLNCWXDFHQXJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC=C(C=C1)C(C)(C)C)C2=NC(=CC=C2)C(=NC3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C29H35N3
• Molecular Weight: 425.6 g/mol

Description

2,6-Bis-[1-(4-tert-butylphenylimino)-ethyl]pyridine (2,6-Bis-TBPEP) is an organophosphorus compound with a wide range of applications in synthetic chemistry and scientific research. It is a versatile building block for the synthesis of a variety of functional molecules, and has been used in various fields, such as drug discovery, medicinal chemistry, and materials science. In addition, 2,6-Bis-TBPEP has been used as a ligand for transition metal complexes, as well as a catalyst for organic reactions.

Scientific Research Applications

Catalytic Applications

• Polyethylene Production : Ferrous precatalysts derived from 2,6-bis(imino)pyridine ligands have been utilized in the production of saturated and unsaturated polyethylene. These complexes show high activity and improved thermal stability in ethylene polymerization, highlighting their potential in industrial polymer production processes (Mahmood et al., 2018).

• Luminescent Properties : Cadmium(II) complexes with derivatives of 2,6-bis(imino)pyridine, such as 2,6-bis[1-(phenylimino)ethyl]pyridine, have been synthesized and demonstrate luminescent properties. These findings suggest potential applications in optoelectronics and as fluorescent markers (Fan et al., 2004).

• Atom Transfer Radical Polymerization : Iron(II) complexes containing 2,6-bis(imino)pyridine ligands have been explored as catalysts in atom transfer radical polymerization of (meth)acrylate monomers. They enable the production of polymers with controlled structures and low molecular weight distributions, indicating their utility in polymer synthesis (Abu-Surrah et al., 2011).

Material Science

• Ethylene Polymerization Behavior : Iron(II) dichloride complexes with 2,6-bis(imino)pyridine ligands have been studied for their behavior in ethylene polymerization, showcasing the role of these ligands in enhancing polymerization activity and thermal stability (Cao et al., 2012).

• Synthesis of Polyimides : Novel polyimides have been derived from monomers containing 2,6-bis(imino)pyridine units. These materials exhibit exceptional thermal and thermooxidative stability, making them suitable for high-performance applications (Zhang et al., 2005).

Chemosensors

• Fluoride Ion Detection : A derivative of 2,6-bis(imino)pyridine, 2,6-Bis(2-benzimidazolyl)pyridine, has been employed as a chemosensor for fluoride ions. Its ability to bind anionic species and induce optical modifications makes it a promising candidate for environmental monitoring (Chetia & Iyer, 2008).